7-Methyl-7-azabicyclo[4.1.0]heptane

• IUPAC Name: 7-methyl-7-azabicyclo[4.1.0]heptane
• InChI: InChI=1S/C7H13N/c1-8-6-4-2-3-5-7(6)8/h6-7H,2-5H2,1H3
• InChI Key: AUKSCMCYMDCFAB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2C1CCCC2
• Molecular Formula: C7H13N
• Molecular Weight: 111.18 g/mol
• CAS No.: 51066-08-1

Description

7-Methyl-7-azabicyclo[4.1.0]heptane is a useful research compound. Its molecular formula is C7H13N and its molecular weight is 111.188. The purity is usually 95%.
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Scientific Research Applications

Structural and Chemical Analysis

• Structural Characterization : The 7-azabicyclo[2.2.1]heptane nucleus, closely related to 7-Methyl-7-azabicyclo[4.1.0]heptane, is key in understanding compounds like epibatidine. Its structural characteristics, including its hydrochloride salt form, have been extensively studied (Britvin & Rumyantsev, 2017).

• Synthesis and Stereochemistry : Research has focused on synthesizing various stereoisomers of related compounds, providing insights into molecular structures and stereochemical assignments, which are crucial for understanding the properties and potential applications of this compound (Ramanaiah et al., 1999).

Applications in Molecular Synthesis

• Intermediate for Novel Compounds : Derivatives of 7-substituted 2-azabicyclo[2.2.1]heptanes, akin to this compound, have been explored as key intermediates in synthesizing novel compounds, demonstrating their importance in organic synthesis (Malpass & White, 2004).

• Synthesis of Bicyclic Amino Acid Derivatives : The compound has been used in the synthesis of methyl and ethyl 2-azabicyclo[2.2.1]heptane-3-carboxylates, showing its potential in creating complex organic molecules (Waldmann & Braun, 1991).

Biochemical and Pharmaceutical Research

• Investigating Charge Distributions and Conformations : Studies on the structures and charge distributions of bicyclic β-lactams, related to this compound, contribute to understanding their biochemical properties and potential as β-lactamase inhibitors (Fernández et al., 1992).

• PET Imaging of Nicotinic Acetylcholine Receptors : Derivatives of (-)-7-methyl-2-(5-(pyridinyl)pyridin-3-yl)-7-azabicyclo[2.2.1]heptane, closely related to the compound , have shown potential as ligands for positron emission tomography (PET) imaging of extrathalamic nicotinic acetylcholine receptors, indicating their application in medical imaging (Gao et al., 2007).

Future Directions

For more detailed information, refer to the relevant papers and resources.